(S)-1-(6-(trifluoromethyl)pyridin-3-yl)ethanol
Cat. No. B1431845
M. Wt: 191.15 g/mol
InChI Key: JGVSFNXTWYOUFV-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:18][CH2:19][Cl:20].[F:1][C:2]([c:3]1[cH:4][cH:5][c:6]([CH:9]([CH3:10])[OH:11])[cH:7][n:8]1)([F:12])[F:13].[S:14]([Cl:15])([Cl:16])=[O:17]>>[F:1][C:2]([c:3]1[cH:4][cH:5][c:6]([CH:9]([CH3:10])[Cl:16])[cH:7][n:8]1)([F:12])[F:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(O)c1ccc(C(F)(F)F)nc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(Cl)c1ccc(C(F)(F)F)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
